![molecular formula CH4AsO3- B1230870 Methylarsonate(1-)](/img/structure/B1230870.png)
Methylarsonate(1-)
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Description
Methylarsonate(1-) is an organoarsonic acid anion. It is a conjugate base of a methylarsonic acid. It is a conjugate acid of a methylarsonate(2-).
Scientific Research Applications
Arsenic Metabolism and Health Effects
- Risk of Arsenic-Induced Skin Lesions: High levels of methylarsonate (MA) in urine are associated with an increased risk of skin lesions, particularly in men due to less efficient arsenic methylation (Lindberg, Rahman, Persson, & Vahter, 2008).
Biochemical Studies
- Arsenic Methylation in Rat Liver: Methylarsonate production from arsenite in rat liver showcases the process of arsenic methylation in mammals (Stýblo, Delnomdedieu, & Thomas, 1996).
Agricultural Applications and Impact
- Effect on Food Reserves in Plants: Applications of amine methylarsonate (AMA), a compound including methylarsonate, influence the carbohydrate content in purple nutsedge, suggesting its impact on plant metabolism (Duble & Holt, 1970).
Environmental Contamination
- Presence in Agricultural Soil and Water: Mono- and disodium methylarsonate used in agriculture can lead to elevated arsenic concentrations in local soils and water bodies (Bednar, Garbarino, Ranville, & Wildeman, 2002).
Chemical Analysis
- Analysis in Commercial Formulations: Methylarsonate has been analyzed in commercial herbicide formulations, demonstrating its role in pesticide science (Pick, Beer, Prinsloo, & Dyk, 1987).
Biological Implications
- Reactions with Thiols: The interaction of methylarsenicals with thiols has significant biological implications, indicating complex biochemical processes involving arsenic compounds (Cullen, McBride, & Reglinski, 1984).
Properties
Molecular Formula |
CH4AsO3- |
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Molecular Weight |
138.962 g/mol |
IUPAC Name |
hydroxy(methyl)arsinate |
InChI |
InChI=1S/CH5AsO3/c1-2(3,4)5/h1H3,(H2,3,4,5)/p-1 |
InChI Key |
QYPPRTNMGCREIM-UHFFFAOYSA-M |
SMILES |
C[As](=O)(O)[O-] |
Canonical SMILES |
C[As](=O)(O)[O-] |
synonyms |
disodium methanearsonate methanearsonic acid methylarsonate methylarsonic acid methylarsonous acid monomethylarsonic acid monomethylarsonic acid, ammonium, iron (3+) salt monomethylarsonic acid, calcium salt (2:1) monomethylarsonic acid, dimercury (1+) salt monomethylarsonic acid, dipotassium salt monomethylarsonic acid, disodium salt monomethylarsonic acid, iron (2+) salt (3:2) monomethylarsonic acid, iron salt monomethylarsonic acid, monoammonium salt monomethylarsonic acid, monocalcium salt monomethylarsonic acid, monosodium salt monomethylarsonic acid, zinc salt monosodium methanearsonate MSMA sodium methanearsonate |
Origin of Product |
United States |
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